2-Bromo-4,6-dimethylpyridine-3-carbonitrile
Overview
Description
“2-Bromo-4,6-dimethylpyridine-3-carbonitrile” is a chemical compound . It is a derivative of pyridine, which is a basic heterocyclic organic compound . Pyridine derivatives are in great demand as synthons for pharmaceutical products .
Synthesis Analysis
The synthesis of “2-Bromo-4,6-dimethylpyridine-3-carbonitrile” involves several steps . For instance, “4,6-Dimethylpyridine-3-carbonitrile” was obtained in 68% yield by reduction using zinc in concentrated hydrochloric acid .Molecular Structure Analysis
The molecular formula of “2-Bromo-4,6-dimethylpyridine-3-carbonitrile” is C8H7BrN2 . The molecular weight is 211.06g/mol. The structure includes a pyridine ring with bromine, methyl, and nitrile substituents .Chemical Reactions Analysis
Pyridine derivatives can undergo various chemical reactions. For example, whole cells of Burkholderia sp. MAK1 were confirmed to possess a good ability to convert different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-4,6-dimethylpyridine-3-carbonitrile” include a molecular weight of 186.05 g/mol . The compound has a complexity of 94.9 .Scientific Research Applications
Mass Spectral Analysis
“2-Bromo-4,6-dimethylpyridine-3-carbonitrile” may be used in mass spectral analysis to confirm molecular weights and infer potential fragmentation patterns for structural insights. This application is crucial in identifying and characterizing new compounds synthesized in pharmaceutical research and development .
Nucleophilic Substitution Reactions
This compound could play a role in nucleophilic substitution reactions , where it may act as a substrate for the introduction of cyano groups into other molecules. Such reactions are fundamental in organic synthesis, potentially leading to the creation of various pharmaceuticals .
Life Science Research Solutions
As a reagent, “2-Bromo-4,6-dimethylpyridine-3-carbonitrile” might be involved in various life science research solutions , including chromatography and mass spectrometry, analytical chemistry, biopharma production, and advanced battery science. It could be used for the purification and analysis of biological samples or chemical compounds .
Future Directions
Mechanism of Action
Target of Action
It’s structurally similar compound, 4,6-dimethylpyridine-2,3-dicarbonitrile, has been studied for its reaction with n-acylhydrazines .
Mode of Action
It’s structurally similar compound, 4,6-dimethylpyridine-2,3-dicarbonitrile, reacts with n-acylhydrazines to give two structural isomers . The key step in this conversion is the nucleophilic substitution of a hydrogen atom by a cyano group .
Biochemical Pathways
Heterocyclic 1,2-dicarbonitriles, a group to which this compound belongs, are known to be precursors of azaphthalocyanine dyes used in the preparation of highly stable dyes, new functional materials for nonlinear optics, photoconductors, liquid crystals, electrochromic devices, solar energy devices, color monitors, laser systems for information storage, and in photodynamic therapy .
Action Environment
It is known that 4-bromo-2,6-dimethylpyridine, a related compound, should be stored under inert gas (nitrogen or argon) at 2-8°c .
properties
IUPAC Name |
2-bromo-4,6-dimethylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-5-3-6(2)11-8(9)7(5)4-10/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBLLODYBGYVNTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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